Cas no 193742-19-7 (6-Heptenoic acid, 3-oxo-2-(2-propenyl)-, ethyl ester)

• Product name: 6-Heptenoic acid, 3-oxo-2-(2-propenyl)-, ethyl ester
• CAS No: 193742-19-7
• MF: C₁₂H₁₈O₃
• MW: 210.26952
• CID: 1386466
• PubChem ID: 10420638

6-Heptenoic acid, 3-oxo-2-(2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 3-oxo-2-(2-propenyl)-, ethyl ester
• ethyl 3-oxo-2-prop-2-enylhept-6-enoate
• ethyl 2-allyl-3-oxo-6-heptenoate
• DTXSID90439603
• 193742-19-7

• Inchi： InChI=1S/C12H18O3/c1-4-7-9-11(13)10(8-5-2)12(14)15-6-3/h4-5,10H,1-2,6-9H2,3H3
• InChI Key： ZWFSTLNQRMSFCE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC=C)C(=O)CCC=C

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37